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Technical Guide to the Solubility of Acid Red 151
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Red 151 (C.I.

26900; CAS No. 6406-56-0), an azo dye. The document details its solubility in aqueous and

organic media, presents experimental protocols for solubility determination, and illustrates

relevant chemical and procedural workflows.

Introduction to Acid Red 151
Acid Red 151 is a dark red, powdered diazo dye.[1][2] Its chemical formula is C₂₂H₁₅N₄NaO₄S,

with a molecular weight of 454.43 g/mol .[1][2] The dye is utilized in the dyeing of polyamide,

silk, and wool fabrics, as well as for coloring polyamide plastics and leather.[1][3]

Understanding its solubility is critical for optimizing these applications, ensuring stable

formulations, and for toxicological and environmental studies.

Solubility Profile of Acid Red 151
The solubility of Acid Red 151 varies significantly between water and different organic

solvents. The presence of a sulfonate functional group in its structure contributes to its water

solubility.[4]
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The available data on the solubility of Acid Red 151 is primarily qualitative. There is some

discrepancy in the reported quantitative data for water, which may be attributable to differences

in experimental conditions such as temperature and purity of the dye.

Solvent
Quantitative
Solubility

Qualitative
Description

Solution
Appearance

Citations

Water 20 g/L Soluble

Cloudy brown-

orange / Turbid

brown-orange

[5][6][7]

10 mg/L (at

25°C)
Soluble - [8]

Ethanol Not specified Soluble
Orange /

Orange-red
[2][5][6]

Ethylene Glycol

Ether
Not specified Soluble Not specified [5][6]

Other Organic

Solvents
Not specified Insoluble - [1][2][3][5][6][9]

Note: The term "soluble fiber element" is also mentioned in some sources as a medium in

which Acid Red 151 is soluble.[1][3]

The appearance and potentially the solubility of Acid Red 151 in aqueous solutions are

sensitive to pH:

Adding concentrated hydrochloric acid to the aqueous solution results in an orange-brown

color.[5][6]

Adding concentrated sodium hydroxide solution yields a dark purple color.[5][6]

In concentrated sulfuric acid, the dye appears bluish-green, which turns to a weak brown-

orange upon dilution.[1][3][5][6]

Experimental Protocols for Solubility Determination
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Standardized methods are crucial for obtaining reproducible solubility data. The following

protocols are adapted from general chemical analysis and specific dye solubility testing

guidelines.

This protocol provides a straightforward method to classify the solubility of Acid Red 151 in

various solvents.

Preparation: Place approximately 25 mg of Acid Red 151 powder into a small test tube.

Solvent Addition: Add 0.75 mL of the desired solvent (e.g., water, ethanol, acetone) to the

test tube in small portions.

Agitation: After each addition, shake the test tube vigorously for 30-60 seconds.

Observation: Visually inspect the mixture. The substance is considered "soluble" if no solid

particles remain and the solution is clear or uniformly colored. If the solid remains, the

substance is "insoluble" or "sparingly soluble."

Classification: This test can be used as a preliminary step for a more detailed quantitative

analysis or for classification into solubility groups.[10]

The Flask Method is a standard approach for determining the water solubility of substances.

[11]

Preliminary Test: Conduct a preliminary test to estimate the approximate solubility and the

time required to reach equilibrium.[11]

Apparatus:

Constant temperature bath (e.g., 25 °C ± 0.5 °C).

Flasks of sufficient size with stoppers.

Magnetic stirrer or shaker.

Centrifuge with temperature control.
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Analytical instrument for concentration measurement, such as a UV-Vis

spectrophotometer.[11]

Procedure: a. Add an excess amount of Acid Red 151 to a known volume of deionized water

in a flask.[11] b. Agitate the flask in the constant temperature bath for a sufficient time to

reach equilibrium (typically 24-48 hours).[11] c. After reaching equilibrium, cease agitation

and allow the mixture to stand for several hours to let the excess solid settle.[11] d.

Centrifuge the saturated solution at a controlled temperature to separate all undissolved

solids.[11] e. Carefully withdraw a sample of the clear supernatant.[11] f. Determine the

concentration of Acid Red 151 in the sample using a pre-calibrated UV-Vis

spectrophotometer at the dye's λ_max. g. Perform the experiment in triplicate to ensure

accuracy.[11]

Data Reporting: Report the solubility in g/L or mg/mL at the specified temperature.[11]

Visualizations: Workflows and Synthesis
The following diagrams illustrate key processes related to Acid Red 151.
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Synthesis Pathway of Acid Red 151

Phase 1: Diazotization

Phase 2: Azo Coupling

4-((4-Aminophenyl)diazenyl)
benzenesulfonic acid

React with NaNO₂ and HCl
at 0-5°C

Diazonium Salt Intermediate

Couple with Diazonium Salt

Naphthalen-2-ol
(β-Naphthol)

Acid Red 151 Product
(C₂₂H₁₅N₄NaO₄S)

Click to download full resolution via product page

Caption: Synthesis Pathway of Acid Red 151.
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Experimental Workflow for Quantitative Solubility Determination

Sample & Solvent Preparation

Equilibration

Analysis

Start: Obtain
Acid Red 151 Sample

Weigh excess
Acid Red 151

Measure known volume
of solvent (e.g., Water)

Combine dye and solvent
in a sealed flask

Agitate at constant
temperature (e.g., 24-48h)

Allow undissolved
solid to settle

Centrifuge to separate
solid from supernatant

Withdraw clear
supernatant sample

Measure concentration
(e.g., UV-Vis Spectroscopy)

End: Report Solubility
(g/L)

Click to download full resolution via product page

Caption: Experimental Workflow for Quantitative Solubility.
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Logical Flow for Solubility-Based Classification

Test Compound
(e.g., Acid Red 151)

Water

 Soluble? 

Diethyl Ether

 Yes 

5% NaOH

 No 

5% HCl

 No 

Neutral Polar

 Yes 

5% NaHCO₃

 Soluble?
(Acidic)  Insoluble 

Strong Acid

 Soluble 

Weak Acid

 Insoluble 

Conc. H₂SO₄

 Insoluble 

Base

 Soluble?
(Basic) 

Inert/Nonpolar

 Insoluble 

Click to download full resolution via product page

Caption: Logical Flow for Solubility-Based Classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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